Cas no 34261-55-7 (2,2'-Dihydroxy-5,5'-dibromobiphenyl)

• Product Name: 2,2'-Dihydroxy-5,5'-dibromobiphenyl
• CAS No: 34261-55-7
• MF: C₁₂H₈Br₂O₂
• MW: 343.998722076416
• CID: 2944147
• Update Time: 2025-10-29

2,2'-Dihydroxy-5,5'-dibromobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,5'-dibromo-2,2'-dihydroxy-biphenyl
• 4-bromo-2-(5-bromo-2-hydroxyphenyl)phenol
• 2,2'-Bi[4-bromophenol]
• 4,4'-Dibromo-o,o'-biphenol
• 4-bromo-2-(5-bromo-2-hydroxy-phenyl)phenol
• 5,5'-Dibromo-2,2'-dihydroxy-1,1'-biphenyl
• 2,2'-Dihydroxy-5,5'-dibromobiphenyl

• Inchi： 1S/C12H8Br2O2/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6,15-16H
• InChI Key： FCTQSFVLYRQKTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C1C=C(C=CC=1O)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 4.2
• Topological Polar Surface Area: 40.5

Additional information on 2,2'-Dihydroxy-5,5'-dibromobiphenyl

2,2'-Dihydroxy-5,5'-dibromobiphenyl (CAS No. 34261-55-7): A Comprehensive Overview of Its Properties and Applications

2,2'-Dihydroxy-5,5'-dibromobiphenyl (CAS No. 34261-55-7) is a brominated biphenyl derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique molecular structure featuring two hydroxyl groups and two bromine atoms, is widely studied for its potential applications in materials science, environmental chemistry, and pharmaceuticals. The growing interest in brominated compounds and their role in flame retardants, polymer additives, and organic synthesis has made this compound a focal point for researchers seeking sustainable and high-performance solutions.

One of the key reasons for the popularity of 2,2'-Dihydroxy-5,5'-dibromobiphenyl is its versatility. The presence of hydroxyl groups allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the bromine atoms contribute to its reactivity, enabling its use in cross-coupling reactions, which are pivotal in modern organic chemistry. Researchers often explore its potential in green chemistry applications, aligning with the global push for environmentally friendly processes. Questions like "How is 2,2'-Dihydroxy-5,5'-dibromobiphenyl used in sustainable chemistry?" or "What are the latest advancements in brominated biphenyl research?" are frequently searched, reflecting the compound's relevance in contemporary scientific discourse.

From an industrial perspective, 2,2'-Dihydroxy-5,5'-dibromobiphenyl is investigated for its role in advanced materials. Its ability to enhance the thermal stability and flame resistance of polymers makes it a candidate for use in electronics, automotive components, and construction materials. With the increasing demand for safer and more durable materials, this compound is often discussed in forums and research papers addressing topics such as "innovative flame retardants" or "next-generation polymer additives." Its compatibility with various synthetic protocols further broadens its applicability, making it a subject of ongoing exploration.

In the realm of analytical chemistry, 2,2'-Dihydroxy-5,5'-dibromobiphenyl serves as a reference standard for chromatographic analysis. Its well-defined structure and stability under analytical conditions make it ideal for method development and quality control in laboratories. Researchers and professionals frequently search for "CAS No. 34261-55-7 analytical standards" or "brominated biphenyl detection methods," highlighting its importance in ensuring accurate and reliable measurements. The compound's role in environmental monitoring is also noteworthy, as it helps in tracking the presence of brominated compounds in ecosystems, addressing concerns about their persistence and impact.

The synthesis and characterization of 2,2'-Dihydroxy-5,5'-dibromobiphenyl continue to evolve with advancements in catalytic processes and green synthesis techniques. Recent studies focus on optimizing yield and reducing waste, aligning with the principles of circular economy. Queries such as "efficient synthesis of brominated biphenyls" or "catalytic bromination methods" are common among chemists aiming to improve production efficiency. The compound's potential in pharmaceutical intermediates is another area of interest, with investigations into its bioactive properties and derivatization possibilities.

In conclusion, 2,2'-Dihydroxy-5,5'-dibromobiphenyl (CAS No. 34261-55-7) stands as a multifaceted compound with broad applications across multiple disciplines. Its significance in materials science, organic synthesis, and analytical chemistry underscores its value in both research and industry. As the scientific community continues to explore its potential, this compound remains at the forefront of innovation, addressing contemporary challenges and contributing to sustainable advancements. Whether you're a researcher, industrial professional, or student, understanding the properties and uses of this compound opens doors to new opportunities in science and technology.